Cas no 112758-86-8 (1-Propyl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine)

• Product Name: 1-Propyl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine
• CAS No: 112758-86-8
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• MDL: MFCD01605568
• CID: 892585
• PubChem ID: 3141542
• Update Time: 2025-04-19

1-Propyl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• 1-Propyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
• 1-Propyl-1,2,3,4-tetrahydro-pyrrolo[1,2-a]-pyrazine
• 1-propyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine
• AC1MJQKU
• ALBB-006727
• CTK6D5076
• MolPort-001-979-968
• SBB010452
• SureCN2123290
• STK504079
• 1-Propyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine, AldrichCPR
• SCHEMBL2123290
• LS-02400
• AKOS000266387
• 112758-86-8
• MFCD01605568
• AKOS016341308
• 1-Propyl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine

• MDL： MFCD01605568
• Inchi： 1S/C10H16N2/c1-2-4-9-10-5-3-7-12(10)8-6-11-9/h3,5,7,9,11H,2,4,6,8H2,1H3
• InChI Key： AHCSSPLIMUPHPF-UHFFFAOYSA-N
• SMILES： N12C=CC=C1C(CCC)NCC2

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 17Ų

1-Propyl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT